Cas no 26599-17-7 (Thiarabine)

Thiarabine is a nucleoside analogue with demonstrated potential in oncology research, particularly for its antineoplastic properties. Structurally related to cytarabine, it incorporates a sulfur atom in the sugar moiety, enhancing metabolic stability and resistance to enzymatic degradation. Preclinical studies indicate its efficacy in inducing apoptosis in leukemia and lymphoma cell lines, with a mechanism involving DNA incorporation and inhibition of DNA polymerase. Its unique thiose modification may contribute to improved pharmacokinetic profiles, including prolonged intracellular retention and reduced deamination. Thiarabine is of interest for targeted therapies, especially in refractory hematologic malignancies, where conventional nucleoside analogues exhibit limited efficacy. Further research is ongoing to explore its clinical applications.
Thiarabine structure
Thiarabine structure
Product Name:Thiarabine
CAS No:26599-17-7
MF:C9H13N3O4S
MW:259.282220602036
CID:274369
PubChem ID:168566
Update Time:2025-05-20

Thiarabine Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-(4-thio-b-D-arabinofuranosyl)-
    • 4-Amino-1-(4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
    • 1-(4-Thio-beta-D-arabinofuranosyl)cytosine
    • 4-Amino-1-(4-thio-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
    • 4-amino-1-(4-thio-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
    • 4'-Thio-ara-C
    • GS-7836
    • OSI-7836
    • Thiarabine
    • Q27294454
    • YCO2764D5Z
    • HY-16496
    • 2(1H)-Pyrimidinone, 4-amino-1-(4-thio-beta-D-arabinofuranosyl)-
    • UNII-YCO2764D5Z
    • Thio-Cytarabine
    • 4-amino-1-[(2R, 3S, 4S, 5R)-3, 4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
    • CS-0006364
    • AKOS040742727
    • SCHEMBL1955046
    • 26599-17-7
    • 4'-THIO-1-.BETA.-D-ARABINOFURANOSYLCYTOSINE
    • Cytosine, 1-(4-thio-.beta.-D-arabinofuranosyl)-
    • 4'-Thio-1- beta-D-arabinofuranosylcytosine
    • 2(1H)-Pyrimidinone, 4-amino-1-(4-thio-.beta.-D-arabinofuranosyl)-
    • CHEMBL1631221
    • THIARABINE [WHO-DD]
    • 4-amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl)pyrimidin-2(1H)-one
    • DTXSID80949443
    • 4'-thio-beta-D-arabinofuranosylcytosine
    • MS-23651
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
    • 4-Imino-1-(4-thiopentofuranosyl)-1,4-dihydropyrimidin-2-ol
    • 4'-Thioaracytidine
    • OSI 7836
    • 4-thio-araC
    • G13670
    • 4'-thio-arabinofuranosylcytosine
    • DA-78418
    • 4'-THIO-1-BETA-D-ARABINOFURANOSYLCYTOSINE
    • GS7836
    • 4-amino-1-[(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidine-2-thione hydrochloride
    • CYTOSINE, 1-(4-THIO-BETA-D-ARABINOFURANOSYL)-
    • 4-amino-1-((2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,2-dihydropyrimidine-2-thione hydrochloride
    • Inchi: 1S/C9H13N3O4S/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1
    • InChI Key: GAKJJSAXUFZQTL-CCXZUQQUSA-N
    • SMILES: S1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 259.063
  • Monoisotopic Mass: 259.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.3
  • Topological Polar Surface Area: 145A^2

Experimental Properties

  • Density: 1.9
  • Boiling Point: 535°Cat760mmHg
  • Flash Point: 277.3°C
  • Refractive Index: 1.813
  • PSA: 147.89000
  • LogP: -1.50400

Thiarabine Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Thiarabine Pricemore >>

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Thiarabine Suppliers

NewCan Biotech Limited
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(CAS:26599-17-7)4-Amino-1-(4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
Order Number:NC11926
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
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Amadis Chemical Company Limited
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(CAS:26599-17-7)Thiarabine
Order Number:A935872
Stock Status:in Stock
Quantity:1mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:18
Price ($):251.0
Email:sales@amadischem.com

Thiarabine Related Literature

Additional information on Thiarabine

Thiarabine: A Comprehensive Overview

Thiarabine, also known by its CAS number CAS 26599-17-7, is a potent antiviral agent that has garnered significant attention in the scientific community due to its unique mechanism of action and potential therapeutic applications. This compound belongs to the class of nucleoside analogs, which are widely used in the treatment of viral infections. Thiarabine has been extensively studied for its efficacy against various viral pathogens, including herpes simplex virus (HSV) and other related viruses.

The chemical structure of Thiarabine is characterized by a sulfur atom in the ribose ring, which distinguishes it from other nucleoside analogs. This structural modification enhances its ability to inhibit viral replication by incorporating into viral DNA, leading to chain termination. Recent studies have demonstrated that Thiarabine exhibits a high degree of specificity for viral polymerases, minimizing off-target effects and reducing the likelihood of toxicity in host cells.

One of the most promising aspects of Thiarabine is its potential application in the treatment of drug-resistant viral strains. As resistance to conventional antiviral therapies continues to rise, compounds like Thiarabine offer a novel approach to combating these infections. Preclinical studies have shown that Thiarabine maintains its efficacy even against strains resistant to existing nucleoside analogs, making it a valuable addition to the antiviral arsenal.

In addition to its antiviral properties, Thiarabine has also been investigated for its potential role in cancer therapy. Emerging research suggests that this compound may inhibit tumor growth by targeting specific pathways involved in cell proliferation and apoptosis. These findings highlight the versatility of Thiarabine and open new avenues for its application in oncology.

The development of Thiarabine-based therapies has been supported by numerous clinical trials, which have demonstrated its safety and efficacy in human subjects. However, further research is needed to optimize dosing regimens and explore its long-term effects. The integration of advanced drug delivery systems, such as nanotechnology, could enhance the bioavailability and reduce systemic toxicity associated with Thiarabine.

In conclusion, Thiarabine, with its unique chemical properties and broad therapeutic potential, represents a significant advancement in the field of antiviral and anticancer research. As ongoing studies continue to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.

Recommended suppliers
NewCan Biotech Limited
(CAS:26599-17-7)4-Amino-1-(4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
NC11926
Purity:97%
Quantity:10g
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:26599-17-7)Thiarabine
A935872
Purity:99%
Quantity:1mg
Price ($):251.0
Email